Cas no 1781296-92-1 (Methyl 3-hydroxy-3-pyrrolidineacetate)

• Product Name: Methyl 3-hydroxy-3-pyrrolidineacetate
• CAS No: 1781296-92-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5834069
• PubChem ID: 84075452
• Update Time: 2025-05-25

Methyl 3-hydroxy-3-pyrrolidineacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-hydroxypyrrolidin-3-yl)acetate
• Methyl 3-hydroxy-3-pyrrolidineacetate
• EN300-6747056
• SCHEMBL24125782
• 1781296-92-1

• Inchi： 1S/C7H13NO3/c1-11-6(9)4-7(10)2-3-8-5-7/h8,10H,2-5H2,1H3
• InChI Key： LMDVHZZKXURSJR-UHFFFAOYSA-N
• SMILES： N1CCC(O)(CC(OC)=O)C1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 254.0±15.0 °C(Predicted)
• pka: 13.62±0.20(Predicted)

Additional information on Methyl 3-hydroxy-3-pyrrolidineacetate

Recent Advances in the Application of Methyl 3-hydroxy-3-pyrrolidineacetate (CAS: 1781296-92-1) in Chemical Biology and Pharmaceutical Research

Methyl 3-hydroxy-3-pyrrolidineacetate (CAS: 1781296-92-1) is a chiral pyrrolidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors, receptor modulators, and other pharmacologically active agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, infectious diseases, and metabolic syndromes.

One of the most notable advancements in the application of Methyl 3-hydroxy-3-pyrrolidineacetate is its role in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications that enhance binding affinity and selectivity. These findings open new avenues for the development of antiviral agents targeting emerging pathogens.

In addition to its antiviral properties, Methyl 3-hydroxy-3-pyrrolidineacetate has been investigated for its potential in neurological drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound can be efficiently converted into gamma-aminobutyric acid (GABA) analogs, which are known to modulate neurotransmitter activity. The study employed a multi-step synthetic route to produce these analogs, followed by electrophysiological assays to evaluate their efficacy in enhancing GABAergic transmission. The results suggest that these derivatives could serve as promising candidates for treating epilepsy and anxiety disorders.

Another significant application of Methyl 3-hydroxy-3-pyrrolidineacetate lies in its use as a building block for the synthesis of chiral ligands in asymmetric catalysis. A 2022 publication in ACS Catalysis detailed the successful incorporation of this compound into a novel class of phosphine-oxazoline ligands, which demonstrated high enantioselectivity in palladium-catalyzed cross-coupling reactions. This advancement not only expands the toolkit for asymmetric synthesis but also underscores the compound's utility in streamlining the production of enantiopure pharmaceuticals.

Recent pharmacokinetic studies have also shed light on the metabolic fate of Methyl 3-hydroxy-3-pyrrolidineacetate. A 2023 investigation published in Drug Metabolism and Disposition utilized LC-MS/MS techniques to characterize the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The study revealed favorable bioavailability and minimal off-target effects, further supporting its potential as a scaffold for drug development. These findings are particularly relevant for optimizing the design of prodrugs and improving therapeutic outcomes.

In conclusion, Methyl 3-hydroxy-3-pyrrolidineacetate (CAS: 1781296-92-1) continues to emerge as a valuable asset in chemical biology and pharmaceutical research. Its diverse applications—spanning antiviral drug development, neurological therapeutics, asymmetric catalysis, and pharmacokinetic optimization—highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanistic underpinnings and expand its utility in addressing unmet medical needs.